2-Fluoro-6-iodoanisole
Cat. No. B1344345
M. Wt: 252.02 g/mol
InChI Key: RYQJQWYSGFSMFV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06730792B2
Procedure details
To a solution of 2-fluoro-6-iodoanisole (Justus Liebigs, Ann. Chem., 746:134, 1971; 4.31 g, 17.1 mmol) in dichloromethane (35 ml) is added a 1M solution of boron tribromide in dichloromethane (18.2 ml). The mixture is kept under argon and stirred for 4 hours at room temperature. The mixture is poured into a saturated aqueous sodium bicarbonate solution and the aqueous layer is extracted with ethyl acetate. The combined organic layers are dried over sodium sulfate and concentrated under reduced pressure to give 2-fluoro-6-iodophenol (4.2 g).
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:7]=[CH:6][CH:5]=[C:4]([I:8])[C:3]=1[O:9]C.B(Br)(Br)Br.C(=O)(O)[O-].[Na+]>ClCCl>[F:1][C:2]1[CH:7]=[CH:6][CH:5]=[C:4]([I:8])[C:3]=1[OH:9] |f:2.3|
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Inputs
Step One
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Name
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Quantity
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4.31 g
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Type
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reactant
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Smiles
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FC1=C(C(=CC=C1)I)OC
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[Compound]
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Name
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solution
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Quantity
|
0 (± 1) mol
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Type
|
reactant
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Smiles
|
|
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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B(Br)(Br)Br
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|
Name
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Quantity
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35 mL
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Type
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solvent
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Smiles
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ClCCl
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Name
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Quantity
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18.2 mL
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Type
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solvent
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Smiles
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ClCCl
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Step Two
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Name
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
|
C([O-])(O)=O.[Na+]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
|
Type
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CUSTOM
|
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Details
|
stirred for 4 hours at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
|
Type
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EXTRACTION
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Details
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the aqueous layer is extracted with ethyl acetate
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic layers are dried over sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
4 h |
|
Name
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|
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Type
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product
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Smiles
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FC1=C(C(=CC=C1)I)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.2 g | |
| YIELD: CALCULATEDPERCENTYIELD | 103.2% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
